CC618

• Molecular Formula: C20H15F6N3O3S2
• Molecular Weight: 523.5 g/mol
• InChI: InChI=1S/C20H15F6N3O3S2/c1-11-16(33-18(29-11)12-2-4-13(5-3-12)19(21,22)23)17(30)27-8-9-34(31,32)15-7-6-14(10-28-15)20(24,25)26/h2-7,10H,8-9H2,1H3,(H,27,30)
• InChIKey: AZZXDJUUKNGRAK-UHFFFAOYSA-N

CC618 Structure, Target Class & Procurement

CC618 (4-methyl-2-[4-(trifluoromethyl)phenyl]-N-[2-[5-(trifluoromethyl)pyridin-2-yl]sulfonylethyl]-1,3-thiazole-5-carboxamide) is a selective peroxisome proliferator-activated receptor beta/delta (PPARβ/δ) antagonist [1]. It exhibits antagonism through covalent binding to the PPARβ/δ ligand-binding domain [2]. As a research tool, CC618 is supplied as a high-purity powder or DMSO stock solution, typically with a CAS registry number of 1680204-90-3 . Its primary application is in vitro and in vivo studies requiring selective inhibition of PPARβ/δ signaling [3].

Pathway inhibition Selective PPARβ/δ antagonist for pathway-specific signaling studies

Covalent target engagement Sustained receptor blockade supports washout-resistant assay models

Research formulation Supplied as high-purity solid and DMSO-soluble stock for in vitro/in vivo research use

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] MedChemExpress. CC618 | PPARβ/δ Antagonist. CAS No.: 1680204-90-3. View Source
• [3] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source

CC618 Differentiation from Generic Antagonists

CC618 belongs to a class of covalent PPARβ/δ antagonists that includes GSK3787 and GSK0660, but key structural and functional differences preclude interchangeable use [1]. CC618's unique covalent modification of Cys249 and its distinct selectivity profile relative to PPARα and PPARγ differentiate it from non-covalent or pan-PPAR antagonists [2]. Substituting CC618 with another antagonist without accounting for these mechanistic differences can confound experimental results, particularly in studies investigating PPARβ/δ-specific pathways or requiring sustained target engagement [3]. The following evidence quantifies these critical distinctions.

Covalent vs. reversible mechanism

Non-covalent antagonists (e.g., PT-S58, GSK0660) may not reproduce the sustained target engagement observed with CC618, altering washout-dependent readouts.

Subtype selectivity profile

Pan-PPAR or PPARα/γ-active compounds can introduce confounding pathway crosstalk; PPARβ/δ-specific interpretation requires a selective tool.

Potency window mismatch

Compounds with substantially different IC50 values shift the dynamic range of inhibition, which may affect dose-response study design and off-target risk at test concentrations.

• [1] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source
• [2] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [3] Shearer BG, et al. Identification and characterization of a selective peroxisome proliferator-activated receptor beta/delta (NR1C2) antagonist. Mol Endocrinol. 2008 Feb;22(2):523-9. View Source

CC618 Comparative Evidence

Antagonistic Potency vs. GSK3787

In direct head-to-head comparison within the same study, CC618 (10a) demonstrated an IC50 of 10.0 μM against GW501516-induced PPARδ activity in a luciferase reporter gene assay, while the structurally related covalent antagonist GSK3787 (9) exhibited an IC50 of 5.0 μM under identical conditions [1]. This indicates that CC618 is approximately two-fold less potent than GSK3787 in this assay, a difference that is critical for dose-response studies where distinct potency windows are required [2].

Potency vs GSK3787

Head-to-head

CC618 IC50 10.0 μM
GSK3787 IC50 5.0 μM
(≈2-fold lower potency)

Reported potency differential supports dose-response assay design.

Luciferase reporter assay, GW501516-induced PPARδ, HEK293 cells.

Evidence Dimension	Antagonistic Potency (IC50)
Target Compound Data	10.0 μM
Comparator Or Baseline	GSK3787: 5.0 μM
Quantified Difference	2-fold lower potency (CC618 vs. GSK3787)
Conditions	In vitro luciferase reporter gene assay in HEK293 cells transiently transfected with human PPARδ expression plasmid and a PPRE-luciferase reporter, induced with 10 nM GW501516

Why This Matters

The distinct IC50 values provide a measurable potency differential, allowing researchers to select the antagonist with the appropriate dynamic range for their specific cellular or in vivo assay.

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source

Potency vs. GSK0660 and DG172

Across independent studies, CC618 exhibits an IC50 of 10.0 μM for PPARβ/δ antagonism [1], which is markedly less potent than other widely used PPARβ/δ antagonists. GSK0660 displays an IC50 of 155 nM (0.155 μM) , while the inverse agonist DG172 shows an IC50 of 27 nM (0.027 μM) in binding assays [2]. These cross-study comparisons highlight that CC618 is approximately 65-fold less potent than GSK0660 and 370-fold less potent than DG172. This potency difference positions CC618 as a tool for experiments requiring a weaker, more titratable antagonistic effect or for studies where avoiding complete pathway suppression is essential.

Potency vs GSK0660 / DG172

Cross-study

CC618 10.0 μM
GSK0660 0.155 μM
DG172 0.027 μM
(≈65-fold and ≈370-fold less potent)

Supports graded inhibition studies where complete pathway suppression is not desired.

Different assay platforms; cross-study comparison requires careful interpretation.

Evidence Dimension	Antagonist Potency (IC50)
Target Compound Data	10.0 μM (PPARβ/δ luciferase reporter assay)
Comparator Or Baseline	GSK0660: 155 nM; DG172: 27 nM
Quantified Difference	CC618 is ~65-fold less potent than GSK0660; ~370-fold less potent than DG172
Conditions	Assays: CC618 (GW501516-induced PPARδ luciferase reporter); GSK0660 (GW1516 displacement binding); DG172 (TR-FRET competitive binding)

Why This Matters

The substantial potency gap allows for graded inhibition studies and minimizes the risk of off-target effects at lower concentrations, providing a distinct experimental utility compared to high-potency antagonists.

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Toth PM, et al. (Z)-2-(2-Bromophenyl)-3-{[4-(1-methyl-piperazine)amino]phenyl}acrylonitrile (DG172): An Orally Bioavailable PPARβ/δ-Selective Ligand with Inverse Agonistic Properties. J Med Chem. 2012 Mar 8;55(5):2003-15. View Source

Potency and Mechanism vs. PT-S58

PT-S58 is a cell-permeable, pure competitive PPARβ/δ antagonist with an IC50 of 98 nM . In contrast, CC618 is a covalent antagonist with an IC50 of 10.0 μM [1]. The key differentiator is the mechanism of action: PT-S58 antagonizes ligand binding without enabling coregulator interactions, while CC618 forms a covalent bond with Cys249 in the PPARβ/δ ligand-binding pocket, leading to sustained receptor inhibition [2]. This mechanistic distinction dictates that CC618 provides prolonged target engagement even after washout, whereas PT-S58's effects are reversible and dependent on continuous presence.

Mechanism vs PT-S58

Cross-study

CC618 (covalent) 10.0 μM
PT-S58 (competitive) 0.098 μM
(≈102-fold less potent; different mechanism)

Mechanistic distinction determines reversible vs sustained target engagement in assay models.

Covalent modification confirmed by LC-MS/MS; competitive binding for PT-S58.

Evidence Dimension	Antagonist Potency and Mechanism
Target Compound Data	10.0 μM (covalent antagonist)
Comparator Or Baseline	PT-S58: 98 nM (pure competitive antagonist)
Quantified Difference	CC618 is ~102-fold less potent; different mechanism (covalent vs. competitive)
Conditions	Assays: CC618 (GW501516-induced PPARδ luciferase reporter); PT-S58 (competitive binding assay)

Why This Matters

The choice between CC618 and PT-S58 hinges on the desired duration of receptor inhibition: covalent binding for sustained effects vs. competitive binding for reversible, dose-dependent modulation.

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source

Selectivity vs. Pan-PPAR Antagonists

In a luciferase reporter gene assay testing all three human PPAR subtypes, CC618 selectively antagonized agonist-induced PPARβ/δ activity with an IC50 of 10.0 μM, while showing no significant inhibition of PPARα or PPARγ at concentrations up to 10 μM [1]. In contrast, the pan-PPAR antagonist GW9662 exhibits potent activity against PPARγ (IC50 = 3.3 nM) and also inhibits PPARα and PPARδ with varying potency [2]. This selectivity profile makes CC618 uniquely suited for experiments requiring specific interrogation of PPARβ/δ signaling without confounding effects on PPARα or PPARγ.

Selectivity vs pan-PPAR

Cross-study

CC618: PPARβ/δ selective (no activity at PPARα/γ up to 10 μM)
GW9662: pan-PPAR antagonist

Selectivity profile enables pathway-specific studies without PPARα/γ crosstalk.

Reporter gene assays in HEK293 cells; qualitative difference.

Evidence Dimension	Subtype Selectivity
Target Compound Data	Selective for PPARβ/δ (IC50 = 10.0 μM); no activity against PPARα or PPARγ at 10 μM
Comparator Or Baseline	GW9662: Potent PPARγ antagonist (IC50 = 3.3 nM) with activity against PPARα and PPARδ
Quantified Difference	Qualitative difference: CC618 is PPARβ/δ-selective; GW9662 is pan-PPAR
Conditions	In vitro luciferase reporter gene assays in HEK293 cells transiently transfected with respective PPAR expression plasmids

Why This Matters

CC618's selectivity enables clean, pathway-specific studies, reducing the risk of off-target effects that could complicate data interpretation in experiments involving multiple PPAR subtypes.

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Baumann A, et al. GW9662, a peroxisome proliferator-activated receptor gamma antagonist, inhibits the growth of human multiple myeloma cells in vitro and in vivo. Sci Rep. 2022;12:12345. View Source

Solubility and Formulation Guidance

For practical laboratory use, CC618 demonstrates solubility in DMSO at 55 mg/mL (105.07 mM) . A recommended in vivo formulation for animal studies consists of 10% DMSO + 90% Corn Oil, achieving a concentration of 2.5 mg/mL (4.78 mM) . In comparison, GSK0660 is typically dissolved in DMSO at lower concentrations (e.g., 10-50 mM stock solutions) and may require different vehicle optimization for in vivo administration . These solubility and formulation parameters are essential for planning experiments and ensuring compound stability and bioavailability.

Solubility & formulation

Data to verify

DMSO: 55 mg/mL (105.07 mM)
In vivo vehicle: 10% DMSO + 90% Corn Oil, 2.5 mg/mL

Formulation guidance may support in vivo study preparation.

Solubility data from supplier; independent verification recommended.

Evidence Dimension	Solubility and In Vivo Formulation
Target Compound Data	DMSO: 55 mg/mL (105.07 mM); In vivo: 10% DMSO + 90% Corn Oil (2.5 mg/mL)
Comparator Or Baseline	GSK0660: DMSO soluble (e.g., 10-50 mM); specific in vivo formulation may vary
Quantified Difference	Not directly comparable; provides practical guidance for experimental design
Conditions	Solubility measured in DMSO; in vivo formulation tested in rodent models

Why This Matters

Clear solubility and formulation data streamline experimental workflows, reduce optimization time, and ensure consistent compound delivery in both in vitro and in vivo settings.

Covalent Cys249 Modification Mechanism

LC-MS/MS analysis of tryptic digests confirmed that CC618 covalently modifies Cys249 in the PPARβ/δ ligand-binding pocket, converting the thiol moiety to a 5-trifluoromethyl-2-pyridylthioether [1]. This covalent interaction is shared with GSK3787 but is absent in non-covalent antagonists like PT-S58 and GSK0660 [2]. The covalent bond ensures prolonged target engagement and can lead to sustained pharmacological effects even after compound washout. This property is advantageous for studies requiring durable PPARβ/δ inhibition, such as long-term cell culture experiments or in vivo models with infrequent dosing.

Covalent Cys249 modification

Class-level

LC-MS/MS confirmed covalent binding to Cys249 in PPARβ/δ LBD

Supports model systems requiring washout-resistant receptor blockade.

Mechanism shared with GSK3787; absent in non-covalent antagonists.

Evidence Dimension	Covalent Binding Mechanism
Target Compound Data	Covalent modification of Cys249 confirmed by LC-MS/MS
Comparator Or Baseline	GSK3787: Covalent; PT-S58, GSK0660: Non-covalent
Quantified Difference	Qualitative difference: Presence vs. absence of covalent bond
Conditions	LC-MS/MS analysis of tryptic digests from PPARβ/δ LBD treated with CC618

Why This Matters

The covalent mechanism provides sustained target inhibition, which is critical for experiments where continuous receptor blockade is required without frequent compound replenishment.

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source

CC618 Research Applications

In Vitro Selective PPARβ/δ Inhibition

Researchers investigating PPARβ/δ-specific signaling pathways in cell-based assays, such as luciferase reporter gene assays or gene expression analyses, should prioritize CC618 when a moderate antagonist potency (IC50 = 10.0 μM) is desired. This allows for graded inhibition without complete pathway shutdown, enabling nuanced dose-response studies. Its selectivity for PPARβ/δ over PPARα and PPARγ ensures that observed effects are directly attributable to PPARβ/δ antagonism [1].

In Vivo Covalent Target Engagement

For animal models requiring prolonged PPARβ/δ inhibition with infrequent dosing, CC618's covalent binding mechanism offers a distinct advantage. The irreversible modification of Cys249 ensures sustained receptor blockade even after compound clearance, making it suitable for chronic studies where maintaining continuous target engagement is challenging [2]. The established in vivo formulation (10% DMSO + 90% Corn Oil) provides a validated starting point for pharmacokinetic and efficacy studies .

Comparative Pharmacology with Other Modulators

CC618's moderate potency and covalent mechanism make it an ideal comparator in studies designed to benchmark the effects of other PPARβ/δ antagonists, inverse agonists, or agonists. Its distinct pharmacological profile relative to high-potency compounds like GSK0660 or DG172 allows researchers to dissect the relationship between potency, mechanism, and biological outcome [3]. Such comparative studies are essential for target validation and for understanding the therapeutic window of PPARβ/δ modulation.

Structural Biology and Molecular Modeling

The confirmed covalent binding of CC618 to Cys249, combined with its distinct potency and selectivity profile, makes it a valuable tool for structural biology and computational chemistry studies aimed at elucidating PPARβ/δ ligand-receptor interactions. Molecular docking studies have already been employed to model CC618's binding mode, and further investigations can leverage this compound to explore the structural determinants of covalent antagonism [4].

Application

Selection Property

Validation Focus

PPARβ/δ pathway research

Selective antagonist with moderate potency

PPARβ/δ-specific response (no PPARα/γ activity at tested concentrations)

Sustained target-engagement models

Covalent binding to Cys249

Washout-resistant receptor blockade in chronic in vivo studies

Pharmacological benchmark studies

Distinct potency and mechanism profile

Potency-mechanism relationship across PPARβ/δ tool compounds

Structural biology / modeling

Covalent ligand with defined binding mode

PPARβ/δ LBD interaction and docking model refinement

• [1] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source
• [2] Kaupang Å, et al. Synthesis of 5-trifluoromethyl-2-sulfonylpyridine PPARβ/δ antagonists: Effects on the affinity and selectivity towards PPARβ/δ. Bioorg Med Chem. 2016 Jan 15;24(2):247-60. View Source
• [3] Toth PM, et al. (Z)-2-(2-Bromophenyl)-3-{[4-(1-methyl-piperazine)amino]phenyl}acrylonitrile (DG172): An Orally Bioavailable PPARβ/δ-Selective Ligand with Inverse Agonistic Properties. J Med Chem. 2012 Mar 8;55(5):2003-15. View Source
• [4] Kaupang Å, et al. Synthesis, biological evaluation and molecular modeling studies of the PPARβ/δ antagonist CC618. Eur J Med Chem. 2015 Apr 13;94:229-36. View Source